(3R,4S)-methyl 4-(trifluoromethyl)piperidine-3-carboxylate
Overview
Description
(3R,4S)-methyl 4-(trifluoromethyl)piperidine-3-carboxylate, also known as (R,R)-TFMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound is a chiral piperidine derivative that exhibits interesting pharmacological properties, making it a promising candidate for further research.
Mechanism of Action
(R,R)-TFMPI exerts its pharmacological effects by binding to specific receptors in the body. The compound has been shown to interact with various receptors, including the N-methyl-D-aspartate (NMDA) receptor, the α7 nicotinic acetylcholine receptor, and the transient receptor potential vanilloid 1 (TRPV1) receptor. By binding to these receptors, (R,R)-TFMPI can modulate their activity and produce a range of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R,R)-TFMPI depend on the specific receptor it binds to. For example, the compound has been shown to have neuroprotective effects by modulating the activity of the NMDA receptor. Additionally, (R,R)-TFMPI has been found to have anti-inflammatory effects by blocking the activity of the TRPV1 receptor. These effects make (R,R)-TFMPI a promising candidate for the development of drugs for various diseases.
Advantages and Limitations for Lab Experiments
(R,R)-TFMPI has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and can be obtained in high purity. Additionally, (R,R)-TFMPI has a high affinity for specific receptors, making it a valuable tool for studying receptor-ligand interactions. However, one limitation of (R,R)-TFMPI is that it is a chiral compound, which can complicate its synthesis and analysis.
Future Directions
There are several future directions for research on (R,R)-TFMPI. One area of interest is the development of drugs based on the compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the specific mechanisms by which (R,R)-TFMPI exerts its pharmacological effects. Finally, research is needed to explore the potential of (R,R)-TFMPI as a tool for studying receptor-ligand interactions in more detail.
Scientific Research Applications
(R,R)-TFMPI has been extensively studied for its potential applications in drug discovery and development. The compound has been shown to exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders. Additionally, (R,R)-TFMPI has been found to have a high affinity for certain receptors, making it a valuable tool for studying receptor-ligand interactions.
properties
IUPAC Name |
methyl (3R,4S)-4-(trifluoromethyl)piperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F3NO2/c1-14-7(13)5-4-12-3-2-6(5)8(9,10)11/h5-6,12H,2-4H2,1H3/t5-,6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUYLRNNYBUUOSD-WDSKDSINSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNCCC1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1CNCC[C@@H]1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670450 |
Source
|
| Record name | Methyl (3R,4S)-4-(trifluoromethyl)piperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (3R,4S)-4-(trifluoromethyl)piperidine-3-carboxylate | |
CAS RN |
1221818-95-6 |
Source
|
| Record name | Methyl (3R,4S)-4-(trifluoromethyl)piperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-5-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine](/img/structure/B3223602.png)
![6,8-Dichloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid](/img/structure/B3223661.png)
